Thiazepines are a class of heterocyclic organic compounds characterized by the thiazepine ring, which consists of a five-membered sulfur-containing ring fused to a six-membered nitrogen-containing ring. They exhibit diverse biological activities and have been utilized in the development of various pharmaceuticals due to their unique structural features. Thiazepines are often used as precursors for synthesizing drugs that target specific receptors or enzymes involved in disease pathways, such as antiviral agents, antifungal agents, and immunosuppressants. Their structural flexibility allows for the modification of functional groups, enabling the optimization of pharmacological properties like selectivity, potency, and stability. Thiazepines have shown potential in treating conditions including HIV infection, fungal infections, and inflammatory diseases.